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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B1531625

Application Notes and Protocols for ML 315
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

l. Introduction

ML 315 hydrochloride is a potent and selective inhibitor of Cdc2-like kinases (Clk) and dual-
specificity tyrosine-phosphorylation-regulated kinases (DYRK).[1] These kinase families play
crucial roles in the regulation of mMRNA splicing, cell cycle progression, and other essential
cellular signaling pathways.[2][3][4] Dysregulation of Clk and DYRK kinases has been
implicated in various diseases, including cancer and neurodegenerative disorders.[2][3][5] ML
315 serves as a valuable chemical probe for investigating the biological functions of these
kinases and for exploring their therapeutic potential.

These application notes provide detailed protocols for the preparation of ML 315
hydrochloride stock solutions to ensure accurate and reproducible experimental results.

Il. Physicochemical and Biological Properties

A summary of the key quantitative data for ML 315 hydrochloride is presented in the table
below for easy reference.
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Property Value Reference
Molecular Formula C1sH13CI2N302-HCI [1][6]
Molecular Weight 410.68 g/mol [1][6]

CAS Number 1440251-53-5 [1]
Appearance Solid [7]

Purity >98% (HPLC) [1][8]

Clk1: 68 nM, CIk2: 231 nM,
ICso0 Values Clk4: 68 nM, Dyrk1A: 282 nM, [1]
Dyrk1B: 1156 nM

Solubility in DMSO = 37.42 mg/mL (100 mM) [1]

Solubility in Ethanol 18.71 mg/mL (50 mM) [1]

lll. Experimental Protocols
A. Safety Precautions

Before handling ML 315 hydrochloride, it is crucial to review the Safety Data Sheet (SDS).
The compound is classified as a skin and serious eye irritant and may cause respiratory
irritation.[7]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles with side shields, and chemical-resistant gloves.[7]

e Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated
area, preferably in a chemical fume hood, to avoid inhalation of dust or aerosols.[7]

o Spill Response: In case of a spill, decontaminate surfaces by scrubbing with alcohol and
dispose of contaminated materials according to institutional guidelines.[7]

B. Preparation of a 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of ML 315 hydrochloride.[1][9][10] It is essential to use anhydrous (moisture-free)
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DMSO to prevent compound degradation.[9]
Materials:

e ML 315 hydrochloride (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials
o Calibrated micropipettes

» Vortex mixer

e Analytical balance

Procedure:

« Equilibration: Allow the vial of ML 315 hydrochloride to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of ML 315 hydrochloride powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.11
mg of the compound (based on a molecular weight of 410.68 g/mol ).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound. For a 10 mM solution, if you weighed 4.11 mg, add 1 mL of DMSO.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming (not exceeding 50°C) or sonication can be used to aid dissolution if
necessary.[10]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to compound degradation,
it is highly recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber vials.[3][10]

o Storage: Store the aliquots of the stock solution at -20°C or -80°C for long-term stability.[7]
[10] A product data sheet suggests that in solvent, the compound is stable for 6 months at
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-80°C and 1 month at -20°C when stored in a sealed container away from moisture.[7]

C. Preparation of Working Solutions
For most cell-based assays and biochemical experiments, the DMSO stock solution will need
to be further diluted in an aqueous buffer or cell culture medium.

Important Considerations:

o Precipitation: ML 315 hydrochloride is a hydrophobic molecule, and direct dilution of the
concentrated DMSO stock into an aqueous medium can cause precipitation.[2][9]

o Serial Dilutions: It is best practice to perform initial serial dilutions in DMSO before the final
dilution into the aqueous buffer.[9]

o DMSO Concentration: The final concentration of DMSO in the experimental setup should be
kept low (typically <0.5%) as it can be toxic to cells.[2] Always include a vehicle control (the
same concentration of DMSO without the inhibitor) in your experiments to account for any
effects of the solvent.[2]

Procedure:

Thawing: Thaw a single aliquot of the 10 mM ML 315 hydrochloride stock solution at room
temperature.

 Intermediate Dilutions (in DMSO): Prepare intermediate dilutions of the stock solution in
DMSO as needed for your experimental design.

 Final Dilution (in Aqueous Medium): Slowly add the final diluted DMSO sample to your buffer
or cell culture medium while vortexing or mixing to ensure rapid and even dispersion.

» Fresh Preparation: Always prepare fresh working solutions for each experiment.[3] Do not
use solutions that show any signs of precipitation.[2]

IV. Visualizations
A. Experimental Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7465136/
https://www.benchchem.com/product/b1531625?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199962/
https://www.mdpi.com/1422-0067/21/20/7549
https://www.mdpi.com/1422-0067/21/20/7549
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199962/
https://www.benchchem.com/product/b1531625?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37607329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8199962/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following diagram illustrates the key steps for preparing ML 315 hydrochloride stock and
working solutions.

Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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